Cas no 7261-34-9 (Phosphoric triamide, N,N',N''-tridodecyl-)

• Product Name: Phosphoric triamide, N,N',N''-tridodecyl-
• CAS No: 7261-34-9
• MF: C₃₆H₇₈N₃OP
• MW: 599.99779176712
• CID: 543668
• PubChem ID: 71404385
• Update Time: 2025-04-19

Phosphoric triamide, N,N',N''-tridodecyl- Chemical and Physical Properties

Names and Identifiers

• Phosphoric triamide, N,N',N''-tridodecyl-
• N-bis(dodecylamino)phosphoryldodecan-1-amine
• N,N',N''-Tridodecylphosphoric triamide
• DTXSID60825236
• 7261-34-9

• Inchi： 1S/C36H78N3OP/c1-4-7-10-13-16-19-22-25-28-31-34-37-41(40,38-35-32-29-26-23-20-17-14-11-8-5-2)39-36-33-30-27-24-21-18-15-12-9-6-3/h4-36H2,1-3H3,(H3,37,38,39,40)
• InChI Key： HXIBTWVZEDHYHW-UHFFFAOYSA-N
• SMILES： P(NCCCCCCCCCCCC)(NCCCCCCCCCCCC)(NCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 599.58874
• Monoisotopic Mass: 599.58825112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 41
• Rotatable Bond Count: 36
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.4
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• PSA: 53.16